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Compound of Interest

Compound Name: Garbanzol

Cat. No.: B183714

For Researchers, Scientists, and Drug Development Professionals

Abstract

Garbanzol ((2R,3R)-3,7-dihydroxy-2-(4-hydroxyphenyl)-2,3-dihydrochromen-4-one) is a
flavanonol, a type of flavonoid, with demonstrated antioxidant, anticancer, antibacterial,
antiviral, anti-inflammatory, and neuroprotective properties.[1] This document provides detailed
protocols for the laboratory synthesis of Garbanzol, focusing on both biosynthetic and
chemical synthesis routes. It includes comprehensive experimental procedures, data
presentation in tabular format, and visualizations of the synthesis pathways to facilitate
understanding and replication by researchers in the field of drug discovery and natural product
chemistry.
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Property Value Reference
CAS Number 1226-22-8 [2][3]
Molecular Formula C15H1205 [2]
Molecular Weight 272.25 g/mol [2]
Appearance Solid, Powder [2]

Melting Point 207 - 208 °C

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [2]
Acetate, DMSO, Acetone

(2R,3R)-3,7-dihydroxy-2-(4-
IUPAC Name hydroxyphenyl)-2,3-
dihydrochromen-4-one

Biosynthesis of Garbanzol

The de novo biosynthesis of Garbanzol has been achieved in microbial systems, offering a
renewable and sustainable production method. The pathway typically starts from L-tyrosine and
involves a series of enzymatic reactions.

Biosynthetic Pathway of Garbanzol
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Enzymes

F3H: Flavanone 3-Hydroxylase
CHI: Chalcone Isomerase
CHR: Chalcone Reductase
CHS: Chalcone Synthase

4CL: 4-Coumaroyl-CoA Ligase

. TAL: Tyrosine Ammonia-Lyase :

L-Tyrosine p-Coumaric acid p-Coumaroyl-CoA CHS, CHR
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Caption: Biosynthetic pathway of Garbanzol from L-tyrosine.

Experimental Protocol: Heterologous Production in
Streptomyces albus
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This protocol is adapted from the methodology for the de novo biosynthesis of Garbanzol in S.
albus.

. Gene Cluster Construction:

Synthesize genes encoding Tyrosine Ammonia-Lyase (TAL), 4-Coumaroyl-CoA Ligase
(4CL), Chalcone Synthase (CHS), Chalcone Reductase (CHR), Chalcone Isomerase (CHI),
and Flavanone 3-Hydroxylase (F3H) with codon usage optimized for Streptomyces.

Clone the synthetic genes into a suitable E. coli-Streptomyces shuttle vector under the
control of a strong promoter (e.g., Permg*).

. Host Strain Transformation:
Transform the constructed plasmid into Streptomyces albus protoplasts.
Select transformed colonies based on antibiotic resistance.
. Fermentation and Production:
Inoculate a seed culture of the recombinant S. albus strain in a suitable medium (e.g., TSB).

Transfer the seed culture to a production medium (e.g., R5A) and incubate for 7 days at
30°C with shaking.

. Extraction and Purification:
Centrifuge the culture to separate the mycelium and supernatant.
Extract the supernatant with an equal volume of ethyl acetate.
Dry the organic phase over anhydrous sodium sulfate and evaporate to dryness.

Purify the crude extract using Solid-Phase Extraction (SPE) or High-Performance Liquid
Chromatography (HPLC).

Quantitative Data from Biosynthesis
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The following table summarizes the production titers of Garbanzol and key intermediates from
a representative fermentation of S. albus.

Compound Production Titer (ug/L)
p-Coumaric acid 694.65 + 9.52
Isoliquiritigenin 19.08 £ 0.17

Liquiritigenin 40.48 £ 1.81

Garbanzol 3.74 £ 0.55

Chemical Synthesis of Garbanzol

A common laboratory approach for the synthesis of flavanonols like Garbanzol involves the
cyclization of a chalcone precursor. The following protocol is a representative method based on
established flavonoid synthesis strategies.

Synthesis Workflow
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Caption: Chemical synthesis workflow for Garbanzol.

Experimental Protocol: Chemical Synthesis

Step 1: Synthesis of 2',4',4-Trihydroxychalcone (Isoliquiritigenin)

e Dissolve 2',4'-dihydroxyacetophenone (1.0 eq) and 4-hydroxybenzaldehyde (1.0 eq) in
ethanol.
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Add a solution of aqueous potassium hydroxide (e.g., 50%) dropwise at room temperature.

Stir the reaction mixture at room temperature for 24-48 hours.

Pour the reaction mixture into ice-cold water and acidify with dilute HCI.

Collect the precipitated chalcone by filtration, wash with water, and dry.

Recrystallize from a suitable solvent (e.g., ethanol/water) to obtain pure isoliquiritigenin.

Step 2: Oxidative Cyclization to Garbanzol

Dissolve the synthesized isoliquiritigenin (1.0 eq) in a suitable solvent such as methanol or
ethanol.

e Add an aqueous solution of sodium hydroxide or potassium hydroxide.

o Cool the mixture in an ice bath and add hydrogen peroxide (30%) dropwise.

» Allow the reaction to stir at room temperature for 2-4 hours.

 Acidify the reaction mixture with dilute acid (e.g., HCI).

o Extract the product with ethyl acetate.

o Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure.

Purify the crude product by column chromatography on silica gel to afford Garbanzol.

Characterization of Garbanzol
Spectroscopic Data
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Technique Observed Data

Characteristic signals for the flavanone skeleton
are expected. Protons on the A and B rings will
appear in the aromatic region (o 6.0-7.5 ppm).
14 NMR pp gion ( | IOIP )
The protons at C2 and C3 of the C ring will
show characteristic coupling patterns in the

upfield region (o 4.5-5.5 ppm).

Expected signals include those for the carbonyl
carbon (C4) around & 190-200 ppm, and

13C NMR aromatic carbons between & 95-165 ppm.
Signals for C2 and C3 will be in the range of &
70-85 ppm.

ESI-MS is expected to show a prominent ion

Mass Spec. ]
corresponding to [M-H]~ at m/z 271.06.

Biological Activity and Signaling Pathways

Garbanzol, like many flavonoids, is known to exert its biological effects through the modulation
of various cellular signaling pathways. While specific pathways for Garbanzol are still under
extensive investigation, related flavonoids are known to influence pathways involved in
inflammation, apoptosis, and cellular proliferation.

Potential Signaling Pathway Modulated by Flavonoids
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Caption: A potential signaling pathway modulated by flavonoids.

Conclusion

This document provides a comprehensive guide for the laboratory synthesis of Garbanzol,
covering both biosynthetic and chemical methodologies. The detailed protocols, quantitative
data, and visual diagrams are intended to support researchers in the fields of medicinal
chemistry, pharmacology, and drug development in their efforts to explore the therapeutic
potential of this promising natural product. Further research is warranted to fully elucidate the
specific molecular targets and signaling pathways of Garbanzol to leverage its full therapeutic
potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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